Cas no 291289-23-1 (4-2-(phenylsulfanyl)ethylpiperidine)

• Product Name: 4-2-(phenylsulfanyl)ethylpiperidine
• CAS No: 291289-23-1
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD00468903
• CID: 5195001
• PubChem ID: 57082681
• Update Time: 2026-03-05

4-2-(phenylsulfanyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-(phenylthio)ethyl]-
• 4-2-(phenylsulfanyl)ethylpiperidine

• MDL： MFCD00468903
• Inchi： 1S/C13H19NS/c1-2-4-13(5-3-1)15-11-8-12-6-9-14-10-7-12/h1-5,12,14H,6-11H2
• InChI Key： CUBJARGOTLSISI-UHFFFAOYSA-N
• SMILES： N1CCC(CCSC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-2-(phenylsulfanyl)ethylpiperidine

Exploring the Properties and Applications of 4-2-(Phenylsulfanyl)ethylpiperidine (CAS No. 291289-23-1)

In the ever-evolving landscape of chemical research, 4-2-(phenylsulfanyl)ethylpiperidine (CAS No. 291289-23-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine core and phenylsulfanyl ethyl side chain, offers a fascinating subject for both academic and industrial research. Its molecular structure, which combines aromatic and aliphatic components, makes it a versatile intermediate in organic synthesis and pharmaceutical development.

The 4-2-(phenylsulfanyl)ethylpiperidine structure is particularly intriguing to researchers exploring neuroactive compounds and central nervous system (CNS) modulators. Recent studies have highlighted its potential role in the design of novel ligands for neurotransmitter receptors, a topic of high interest in the context of neurodegenerative diseases and mental health disorders. As the global focus on brain health and cognitive enhancement grows, compounds like 291289-23-1 are increasingly studied for their possible therapeutic applications.

From a synthetic chemistry perspective, 4-2-(phenylsulfanyl)ethylpiperidine serves as a valuable building block for more complex molecular architectures. Its sulfur-containing moiety provides opportunities for diverse chemical transformations, making it particularly useful in medicinal chemistry and drug discovery programs. The compound's stability and solubility profile have also made it a subject of interest in formulation science, especially for researchers working on improving drug delivery systems.

The analytical characterization of CAS No. 291289-23-1 has been facilitated by modern techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods have confirmed the compound's purity and structural integrity, which are crucial factors for its application in sensitive research areas. Recent advancements in computational chemistry have also allowed for more precise predictions of its physicochemical properties and potential biological activities.

In the context of green chemistry initiatives, researchers have been investigating more sustainable synthetic routes to 4-2-(phenylsulfanyl)ethylpiperidine. The development of catalyst-free reactions and energy-efficient processes for its production aligns with the growing demand for environmentally friendly chemical manufacturing. This aspect has become particularly relevant as the chemical industry faces increasing pressure to reduce its environmental footprint while maintaining product quality.

The potential applications of 291289-23-1 extend beyond pharmaceuticals. Materials scientists have explored its use in polymer chemistry, where its unique structure could contribute to the development of novel materials with specific electronic or mechanical properties. Additionally, its sulfur content makes it a candidate for research in coordination chemistry, particularly in the design of new ligands for metal complexes with potential catalytic applications.

Quality control and standardization of 4-2-(phenylsulfanyl)ethylpiperidine have become important topics in chemical manufacturing. The establishment of rigorous analytical methods and specification criteria ensures the compound's reliability for research purposes. This is especially critical as the demand for high-purity research chemicals continues to grow in both academic and industrial settings.

Looking to the future, CAS No. 291289-23-1 presents numerous opportunities for further research and development. Its structural features suggest potential in emerging fields such as chemical biology and molecular probes development. As synthetic methodologies continue to advance, we can anticipate new derivatives and analogs of 4-2-(phenylsulfanyl)ethylpiperidine that may exhibit enhanced or specialized properties for specific applications.

The safety profile of 4-2-(phenylsulfanyl)ethylpiperidine remains an active area of investigation. While current research indicates it can be handled with standard laboratory precautions, ongoing studies aim to fully characterize its toxicological properties and environmental fate. This information is crucial for ensuring responsible use in both research and potential commercial applications.

In conclusion, 4-2-(phenylsulfanyl)ethylpiperidine (CAS No. 291289-23-1) represents a compelling subject for chemical research with diverse potential applications. Its unique structural features, combined with growing interest in neuroactive compounds and sustainable chemistry, position it as a compound of significant scientific and industrial relevance. As research continues to uncover new aspects of its properties and potential uses, 291289-23-1 is likely to remain an important focus in chemical and pharmaceutical development.